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Compound of Interest

Compound Name: Tasimelteon-D5

Cat. No.: B3025766

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the characterization of the known
crystalline forms of Tasimelteon, a melatonin receptor agonist used for the treatment of Non-24-
Hour Sleep-Wake Disorder. The solid-state properties of an active pharmaceutical ingredient
(API) are critical as they can influence its stability, solubility, and bioavailability. Understanding
and controlling the crystalline form of Tasimelteon is therefore essential for drug development,
manufacturing, and ensuring product quality.

Introduction to Tasimelteon Crystalline Forms

Tasimelteon has been reported to exist in at least two primary crystalline forms: an anhydrous
form and a hemihydrate form.[1][2][3] These forms are distinguishable by their unique crystal
structures and physicochemical properties. The selective crystallization of a desired polymorph
is a crucial step in pharmaceutical manufacturing.[4] This guide details the analytical
techniques used to characterize these forms, including X-ray Powder Diffraction (XRPD),
Differential Scanning Calorimetry (DSC), and Thermogravimetric Analysis (TGA).

e Anhydrous Form (Form I): A non-solvated crystalline structure.[5]

e Hemihydrate Form (Form Il): A crystalline structure containing one molecule of water for
every two molecules of Tasimelteon (C1sH1oNO2:0.5H20).[1][3]
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The different crystalline forms of a drug can significantly impact its properties, such as chemical
stability, melting point, and dissolution rate, which in turn can affect its therapeutic efficacy and
safety.[5][6]

Mechanism of Action: Signaling Pathway

Tasimelteon functions as a selective agonist for the melatonin MT1 and MT2 receptors, with a
higher affinity for the MT2 receptor.[7][8] These receptors are integral to the regulation of the
body's circadian rhythms. The interaction of Tasimelteon with these receptors helps to entrain
the master clock in the suprachiasmatic nucleus, aligning the sleep-wake cycle to a 24-hour
day.

Caption: Simplified signaling pathway of Tasimelteon.

Experimental Protocols for Characterization

The identification and differentiation of Tasimelteon crystalline forms rely on a combination of
analytical techniques.[9][10] Below are detailed methodologies for the key experiments.

X-ray Powder Diffraction (XRPD)

XRPD is a primary technique for distinguishing between different crystalline forms, as each
form produces a unique diffraction pattern.[9]

 Instrument: A powder X-ray diffractometer equipped with a copper (Cu) Ka radiation source
(A = 1.5406 A).

o Sample Preparation: A small amount of the sample powder (approx. 10-20 mg) is gently
packed into a sample holder, ensuring a flat and even surface.

o Data Collection:

o

Scan Range (26): 3° to 40°.

o

Scan Speed/Step Size: 0.02° per step.

[¢]

Time per Step: 0.5 to 2 seconds.
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o Voltage and Current: 40 kV and 40 mA.

e Analysis: The resulting diffractogram is analyzed for characteristic peak positions (26 angles)
and their relative intensities.

Differential Scanning Calorimetry (DSC)

DSC measures the heat flow into or out of a sample as a function of temperature, revealing
thermal events like melting and phase transitions.[2]

 Instrument: A calibrated differential scanning calorimeter.

o Sample Preparation: 3-5 mg of the sample is accurately weighed into an aluminum pan,
which is then hermetically sealed. An empty sealed pan is used as a reference.

o Experimental Conditions:
o Temperature Range: 25°C to 250°C.
o Heating Rate: A linear heating rate of 10°C/min.
o Atmosphere: Inert nitrogen atmosphere with a purge gas flow rate of 50 mL/min.

e Analysis: The DSC thermogram is analyzed for the onset temperature and peak maximum of
endothermic or exothermic events.

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature, which is useful
for quantifying the amount of water or solvent in the crystal structure.

 Instrument: A thermogravimetric analyzer.

o Sample Preparation: 5-10 mg of the sample is accurately weighed into a ceramic or platinum
pan.

» Experimental Conditions:

o Temperature Range: 25°C to 300°C.
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o Heating Rate: A linear heating rate of 10°C/min.

o Atmosphere: Inert nitrogen atmosphere with a purge gas flow rate of 50 mL/min.

e Analysis: The TGA curve is analyzed for mass loss over specific temperature ranges, which
can be correlated with the loss of volatiles like water.

Data Presentation and Summary

The quantitative data derived from the characterization of Tasimelteon Anhydrous (Form I) and
Hemihydrate (Form II) are summarized below for direct comparison.

Crystallographic Data

Single-crystal X-ray diffraction has provided detailed structural information for both forms.[1][3]
[11]

TR Anhydrous Form Hemihydrate Form .
(Form ) (Form 1)
Chemical Formula C15H19NO2 C15H19NO2:0.5H20 [11[3]
Crystal System Monoclinic Tetragonal [1][3]
Space Group P21 P43212 [11[3]
a (A) 11.130(4) 7.3573(2) [1][3]
b (A) 4.907(2) 7.3573(2) [1][3]
c (A) 12.230(6) 52.062(2) [1][3]
B (°) * 91.03(3) 90 [1][3]
Volume (A3) ** 667.8(5) 2818.1(2) [1][3]
z 2 8 [11[3]

X-ray Powder Diffraction (XRPD) Data

The characteristic XRPD peaks are crucial for routine identification and quality control.
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Anhydrous Form (Form I)[5] Hemihydrate Form (Form II)[5]
20 Angle (°) £0.2° 206 Angle (°) £0.2°
7.2 6.8

7.9 12.1

10.6 12.5

14.4 13.1

15.9 13.6

17.3 13.8

21.0 15.8

23.2 17.0

24.4 184

- 20.8

- 24.2

- 24.4

Thermal Analysis Data

DSC and TGA provide complementary information on the thermal behavior and composition of
the crystalline forms.

Anhydrous Form Hemihydrate Form
Parameter Reference
(Form 1) (Form 1I)
DSC Melting Peak 74.2°C 74.3°C [5]
DSC Dehydration
N/A ~55.0°C (endotherm) [5]
Peak
TGA Weight Loss No solvent loss ~3.5% (loss of water) [5]
Decomposition Temp. Starts at ~200°C Starts at ~200°C [5]
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Visualized Workflows and Relationships
General Workflow for Crystalline Form Characterization

The process of identifying and characterizing a new crystalline form follows a structured
analytical workflow.

Caption: Experimental workflow for polymorphic characterization.

Interrelation of Tasimelteon Solid Forms

The anhydrous and hemihydrate forms can be interconverted under specific conditions,
primarily related to the presence of water.

Caption: Relationship between Tasimelteon solid forms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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forms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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